Cas no 1204649-04-6 (potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide)

• Product Name: potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide
• CAS No: 1204649-04-6
• MF: C₉H₉BF₃K
• MW: 224.07227396965
• MDL: MFCD33550810
• CID: 5668125
• PubChem ID: 155977883
• Update Time: 2025-05-19

potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro[(1S,2S)-2-phenylcyclopropyl]boranuide
• EN300-27124949
• 1204649-04-6
• potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide

• MDL： MFCD33550810
• Inchi： 1S/C9H9BF3.K/c11-10(12,13)9-6-8(9)7-4-2-1-3-5-7;/h1-5,8-9H,6H2;/q-1;+1/t8-,9+;/m1./s1
• InChI Key： RPTMFXALIDLOKX-RJUBDTSPSA-N
• SMILES： [K+].F[B-]([C@H]1C[C@@H]1C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 224.0386464g/mol
• Monoisotopic Mass: 224.0386464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 222-234 °C (decomp)(Solv: acetonitrile (75-05-8))

Additional information on potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide

Potassium Trifluoro(1S,2S)-2-phenylcyclopropylboranuide (CAS No. 1204649-04-6): A Versatile Chiral Boron Reagent in Modern Organic Synthesis

The potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide (CAS No. 1204649-04-6) represents a cutting-edge chiral boron reagent that has gained significant attention in asymmetric synthesis and pharmaceutical research. This stereospecific organoboron compound, with its unique cyclopropyl backbone and trifluoroborate functionality, offers remarkable stability and reactivity advantages over traditional boronic acids.

In the context of current research trends focusing on green chemistry and atom-economical transformations, this reagent stands out for its ability to facilitate stereocontrolled C-C bond formations without requiring harsh conditions. The (1S,2S)-configuration of the phenylcyclopropyl moiety provides excellent diastereoselectivity in various coupling reactions, addressing one of the most searched questions in synthetic chemistry: "How to achieve high enantioselectivity in cross-coupling reactions?"

The growing demand for chiral building blocks in drug discovery has propelled the popularity of potassium organotrifluoroborates like this compound. Unlike conventional boronic acids that often suffer from protodeboronation, the trifluoroborate group in 1204649-04-6 demonstrates superior stability toward air and moisture while maintaining excellent reactivity in Suzuki-Miyaura couplings. This characteristic answers another frequently searched query: "Which boron reagents are most stable for pharmaceutical synthesis?"

Recent advancements in transition metal catalysis have revealed that potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide can participate in novel transformations beyond traditional cross-coupling. Its application in asymmetric allylic substitutions and conjugate additions has been particularly noteworthy, offering solutions to complex stereochemical challenges that many researchers search for when investigating "stereoselective C-C bond formation methods."

The cyclopropyl structure in this reagent introduces significant strain energy, which can be strategically exploited in ring-opening reactions to access valuable chiral synthons. This property aligns with current interests in "strain-release functionalization" - a trending topic in synthetic methodology development. The phenyl substituent further enhances the compound's utility by providing π-stacking opportunities in transition states.

From a pharmaceutical perspective, the potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide serves as a crucial intermediate for bioactive molecules containing cyclopropyl motifs, which are increasingly sought after in drug design due to their metabolic stability and three-dimensional character. This addresses the growing search trend for "bioisosteric replacements in medicinal chemistry."

In material science applications, the compound's ability to introduce chiral cyclopropane units into conjugated systems has attracted attention for developing advanced organic electronic materials. Researchers investigating "chiral organic semiconductors" frequently encounter this reagent in cutting-edge literature.

The synthetic community has particularly valued this reagent's compatibility with continuous flow chemistry setups - a hot topic in process chemistry optimization. The trifluoroborate group's stability makes 1204649-04-6 ideal for automated synthesis platforms, answering practical questions about "scalable asymmetric synthesis methods."

Recent studies have demonstrated innovative uses of potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide in photoredox catalysis and electrochemical synthesis, two rapidly growing areas that dominate current synthetic chemistry searches. The compound's redox properties and radical stability make it uniquely suited for these modern transformation paradigms.

As the field moves toward more sustainable practices, the recyclability of boron-containing byproducts from reactions using this reagent has become a significant advantage. This aligns with numerous searches for "green chemistry approaches in organometallic synthesis" and positions 1204649-04-6 as an environmentally conscious choice.

The compound's application in bioconjugation chemistry has recently emerged, particularly for modifying biomolecules with chiral cyclopropane tags. This development responds to increasing searches for "stereospecific protein labeling techniques" in chemical biology.

From a mechanistic standpoint, the potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide offers unique insights into transmetalation processes, a fundamental aspect that many researchers investigate when studying "catalytic cycle elucidation." The stereochemical information transfer during coupling reactions provides valuable data for computational chemistry studies.

In academic settings, this reagent has become a valuable teaching tool for demonstrating principles of asymmetric synthesis and organoboron chemistry, addressing educational searches for "demonstration of stereospecific coupling reactions." Its predictable behavior and clean reaction profiles make it ideal for pedagogical purposes.

The future outlook for potassium trifluoro(1S,2S)-2-phenylcyclopropylboranuide appears exceptionally promising, with potential applications emerging in DNA-encoded library synthesis and covalent inhibitor development - two areas generating substantial search traffic in drug discovery communities.